Cas no 2137818-90-5 (1-Cyclopropyl-4-(piperazin-1-yl)piperidine-4-carboxylic acid)

• Product Name: 1-Cyclopropyl-4-(piperazin-1-yl)piperidine-4-carboxylic acid
• CAS No: 2137818-90-5
• MF: C₁₃H₂₃N₃O₂
• MW: 253.340623140335
• CID: 6239948
• PubChem ID: 165487527
• Update Time: 2025-05-24

1-Cyclopropyl-4-(piperazin-1-yl)piperidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2137818-90-5
• EN300-768286
• 1-cyclopropyl-4-(piperazin-1-yl)piperidine-4-carboxylic acid
• 1-Cyclopropyl-4-(piperazin-1-yl)piperidine-4-carboxylic acid

• Inchi： 1S/C13H23N3O2/c17-12(18)13(16-9-5-14-6-10-16)3-7-15(8-4-13)11-1-2-11/h11,14H,1-10H2,(H,17,18)
• InChI Key： IKKOCOYTMCOWNF-UHFFFAOYSA-N
• SMILES： OC(C1(CCN(CC1)C1CC1)N1CCNCC1)=O

Computed Properties

• Exact Mass: 253.17902698g/mol
• Monoisotopic Mass: 253.17902698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.1
• Topological Polar Surface Area: 55.8Ų

Additional information on 1-Cyclopropyl-4-(piperazin-1-yl)piperidine-4-carboxylic acid

1-Cyclopropyl-4-(piperazin-1-yl)piperidine-4-carboxylic Acid: A Comprehensive Overview

1-Cyclopropyl-4-(piperazin-1-yl)piperidine-4-carboxylic acid (CAS No. 2137818-90-5) is a structurally complex organic compound with significant potential in the fields of medicinal chemistry and pharmacology. This compound, characterized by its unique combination of a cyclopropyl group, a piperazine moiety, and a carboxylic acid functional group, has garnered attention due to its diverse biological activities and promising therapeutic applications. Recent studies have highlighted its role in modulating various cellular pathways, making it a subject of interest for researchers exploring novel drug candidates.

The molecular structure of 1-Cyclopropyl-4-(piperazin-1-yl)piperidine-4-carboxylic acid is defined by its bicyclic framework, which includes a piperidine ring fused with a cyclopropane ring. This arrangement imparts unique steric and electronic properties to the molecule, influencing its interactions with biological targets. The piperazine group, known for its ability to form hydrogen bonds and act as a scaffold for bioisosteric replacements, further enhances the compound's versatility in binding to protein targets. Recent advancements in computational chemistry have enabled researchers to predict the binding affinities of this compound to various receptors, providing insights into its potential therapeutic applications.

One of the most notable aspects of 1-Cyclopropyl-4-(piperazin-1-yl)piperidine-4-carboxylic acid is its ability to modulate ion channels, particularly voltage-gated sodium channels (Nav). Studies conducted in 2023 have demonstrated that this compound exhibits potent inhibitory effects on Nav1.7 and Nav1.8 channels, which are implicated in chronic pain conditions such as neuropathic pain. These findings suggest that the compound could serve as a lead molecule for the development of novel analgesics with improved efficacy and reduced side effects compared to current treatments.

In addition to its ion channel-modulating properties, 1-Cyclopropyl-4-(piperazin-1-yl)piperidine-4-carboxylic acid has also been investigated for its potential as an anti-inflammatory agent. Research published in 2023 revealed that the compound exhibits significant inhibitory activity against cyclooxygenase (COX)-2, an enzyme associated with inflammation and pain. This dual functionality—simultaneously targeting ion channels and inflammatory pathways—positions the compound as a multi-target drug candidate with broad therapeutic applications.

The synthesis of 1-Cyclopropyl-4-(piperazin-1-yl)piperidine-4-carboxylic acid involves a multi-step process that combines principles from organic synthesis and medicinal chemistry. Key steps include the formation of the cyclopropane ring through [2+1] cycloaddition reactions and the subsequent functionalization of the piperazine moiety. Recent optimizations in synthetic protocols have improved the yield and purity of the compound, facilitating its use in preclinical studies.

Preclinical evaluations of 1-Cyclopropyl-4-(piperazin-1-yLPiPeridIne -4-carboxylic acid have demonstrated favorable pharmacokinetic profiles, including good oral bioavailability and moderate clearance rates. These properties are essential for translating laboratory findings into clinical applications. Furthermore, toxicity studies conducted in rodent models have indicated that the compound exhibits low acute toxicity, suggesting a favorable safety profile for potential human use.

Looking ahead, 1-Cyclopropyl -4-(piPerAzIn - 1 - yl)piPerIdine - 4 - carboxyliC acId holds promise as a lead compound for drug discovery efforts targeting pain management and inflammatory diseases. Its unique combination of structural features and biological activities positions it as a valuable asset in the pipeline of novel therapeutics. As research continues to uncover new insights into its mechanisms of action and therapeutic potential, this compound is likely to play an increasingly important role in advancing medical science.